Cas no 337504-98-0 (4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide)

• Product Name: 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide
• CAS No: 337504-98-0
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD02048057
• CID: 5175554
• Update Time: 2026-03-04

4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-phenyl-thiazole-5-carboxylic acid amide
• 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide
• 4-Methyl-2-phenylthiazole-5-carboxamide

• MDL： MFCD02048057
• Inchi： 1S/C11H10N2OS/c1-7-9(10(12)14)15-11(13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)
• InChI Key： HGWKKGLUWKNUOF-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)N=C1C1=CC=CC=C1

4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide

Professional Introduction to 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide (CAS No. 337504-98-0)

4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide, with the CAS number 337504-98-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide consists of a thiazole ring system substituted with a methyl group at the 4-position, a phenyl group at the 2-position, and a carboxamide functional group at the 5-position. This specific arrangement of substituents contributes to the unique chemical and biological properties of the compound. The thiazole core is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been growing interest in thiazole derivatives due to their ability to interact with various biological targets. The presence of the carboxamide group in 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide suggests potential for biological activity through hydrogen bonding interactions with biological macromolecules. This feature has been exploited in the design of novel drugs targeting enzymes and receptors involved in diseases such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide is its potential as a scaffold for drug discovery. The thiazole ring can be modified in various ways to fine-tune its biological activity. For instance, studies have shown that substituents at different positions on the thiazole ring can significantly alter the binding affinity and selectivity of the compound towards specific biological targets. This flexibility makes 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide an attractive starting point for structure-based drug design.

The carboxamide functional group at the 5-position of 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide also plays a crucial role in its potential therapeutic applications. Carboxamides are known to be bioisosteric with amides and esters, and they often exhibit similar biological activities but with improved metabolic stability. This property makes carboxamide-containing compounds attractive for drug development, as they can offer better pharmacokinetic profiles compared to their counterparts.

In terms of biological activity, preliminary studies on derivatives of thiazole have shown promising results in various disease models. For example, some thiazole-based compounds have demonstrated anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Additionally, thiazole derivatives have been reported to exhibit antimicrobial activity against a range of bacteria and fungi. These findings suggest that 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide may also possess similar biological activities and could be explored further for therapeutic purposes.

The synthesis of 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically starts with the formation of the thiazole ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps are then performed to introduce the methyl group at the 4-position and the phenyl group at the 2-position. Finally, introduction of the carboxamide group at the 5-position completes the molecular structure.

The synthetic route to 4-Methyl-2-phenyl-1,3-thiazole-5-carboxamide can be adapted based on available starting materials and desired reaction conditions. Common synthetic strategies include condensation reactions, nucleophilic substitutions, and cyclization processes. Each step in the synthesis must be carefully monitored using analytical techniques such as chromatography and spectroscopy to ensure the correct product formation.

In conclusion, 4-Methyl-2-phnnylthiazolecarbamat, CAS No., is a structurally interesting compound with potential therapeutic applications in pharmaceutical chemistry. Its unique molecular features make it an attractive candidate for further investigation in drug discovery and development. With ongoing research efforts focused on optimizing its synthesis and exploring its biological activity,